Cas no 1251013-32-7 (5-(tert-Butoxycarbonyl)-2-oxooctahydropyrrolo[3,4-b]pyrrole-3a-carboxylicacid)

• Product Name: 5-(tert-Butoxycarbonyl)-2-oxooctahydropyrrolo[3,4-b]pyrrole-3a-carboxylicacid
• CAS No: 1251013-32-7
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• CID: 4564903
• Update Time: 2025-05-20

5-(tert-Butoxycarbonyl)-2-oxooctahydropyrrolo[3,4-b]pyrrole-3a-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• AM805306
• 5-(tert-Butoxycarbonyl)-2-oxooctahydropyrrolo[3,4-b]pyrrole-3a-carboxylicacid
• Pyrrolo[3,4-b]pyrrole-3a,5(1H,4H)-dicarboxylic acid, tetrahydro-2-oxo-, 5-(1,1-dimethylethyl) ester, (3aR,6aS)-rel-

• Inchi： 1S/C12H18N2O5/c1-11(2,3)19-10(18)14-5-7-12(6-14,9(16)17)4-8(15)13-7/h7H,4-6H2,1-3H3,(H,13,15)(H,16,17)/t7-,12-/m1/s1
• InChI Key： JNPYDFRHTSXAMF-JMCQJSRRSA-N
• SMILES： OC([C@@]12CC(N[C@@H]1CN(C(=O)OC(C)(C)C)C2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 442
• XLogP3: -0.7
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 5-(tert-Butoxycarbonyl)-2-oxooctahydropyrrolo[3,4-b]pyrrole-3a-carboxylicacid

5-(tert-Butoxycarbonyl)-2-oxooctahydropyrrolo[3,4-b]pyrrole-3a-carboxylic Acid (CAS No. 1251013-32-7)

The compound 5-(tert-Butoxycarbonyl)-2-oxooctahydropyrrolo[3,4-b]pyrrole-3a-carboxylic Acid, identified by the CAS registry number 1251013-32-7, is a highly specialized organic molecule with significant potential in the fields of drug discovery and materials science. This compound belongs to the class of bicyclic compounds, specifically featuring a pyrrolo[3,4-b]pyrrole framework, which is known for its unique electronic properties and structural stability. The presence of the tert-butoxycarbonyl (Boc) group and the carboxylic acid moiety introduces additional functional groups that can be exploited for various chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as ring-closing metathesis and stereoselective catalysis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its structural diversification. The Boc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling the reactivity of the molecule during multi-step synthesis processes. This feature makes it an ideal candidate for exploring complex molecular architectures in drug design.

From a biological standpoint, this compound has shown promising results in preliminary in vitro studies, particularly in its ability to modulate key enzymatic pathways associated with neurodegenerative diseases. Researchers have reported that the compound exhibits selective inhibition against certain proteases, which are implicated in Alzheimer's disease and other related conditions. These findings underscore its potential as a lead compound for developing therapeutic agents targeting these debilitating disorders.

In addition to its biological applications, the compound's structural features make it an attractive candidate for materials science applications. The rigid bicyclic framework and the presence of electron-withdrawing groups such as the carboxylic acid moiety render it suitable for use in organic electronics. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its electronic properties could contribute to enhanced device performance.

The synthesis of 5-(tert-Butoxycarbonyl)-2-oxooctahydropyrrolo[3,4-b]pyrrole-3a-carboxylic Acid involves a series of carefully orchestrated reactions that highlight the importance of stereocontrol and regioselectivity. Key steps include the formation of the pyrrolo[3,4-b]pyrrole core through cyclization reactions, followed by functionalization with the Boc group and carboxylic acid moieties. The use of modern analytical techniques such as NMR spectroscopy and X-ray crystallography has been instrumental in confirming the compound's structure and purity.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials. Furthermore, exploratory studies are being conducted to assess its compatibility with existing drug delivery systems, which could significantly impact its therapeutic potential.

In conclusion, CAS No. 1251013-32-7 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structural features, combined with recent advancements in synthetic and analytical chemistry, position it as a promising candidate for future innovations in drug development and materials science.